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Compound of Interest

Compound Name: 2-(2-acetylphenoxy)acetic Acid

Cat. No.: B160630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles of phenoxyacetic acid

derivatives in medicinal chemistry, focusing on their synthesis, pharmacological activities, and

structure-activity relationships. It is designed to serve as a valuable resource for researchers

and professionals involved in drug discovery and development.

Introduction
Phenoxyacetic acid and its derivatives represent a versatile class of organic compounds with a

wide range of applications in medicinal chemistry. The core structure, characterized by a

phenyl ring linked to an acetic acid moiety through an ether bond, serves as a key

pharmacophore in numerous therapeutic agents. These compounds have garnered significant

attention due to their diverse biological activities, including anti-inflammatory, antimicrobial,

anticancer, and anticonvulsant properties.[1] The relative ease of synthesis and the ability to

readily modify the core structure have made phenoxyacetic acid derivatives attractive scaffolds

for the development of novel drugs.[1]

Synthesis of Phenoxyacetic Acid Derivatives
The synthesis of phenoxyacetic acid derivatives is typically straightforward, often involving the

Williamson ether synthesis. A common synthetic route involves the reaction of a substituted

phenol with an α-haloacetic acid ester, followed by hydrolysis of the ester to yield the desired

carboxylic acid.
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General Synthetic Workflow
The following diagram illustrates a general workflow for the synthesis of phenoxyacetic acid

derivatives.
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Step 1: Williamson Ether Synthesis

Step 2: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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